![molecular formula C7H14N2O B2416264 2,3,4,5,6,6a-Hexahydro-1H-pyrrolo[3,4-c]pyrrol-3a-ylmethanol CAS No. 2470438-50-5](/img/structure/B2416264.png)
2,3,4,5,6,6a-Hexahydro-1H-pyrrolo[3,4-c]pyrrol-3a-ylmethanol
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Description
2,3,4,5,6,6a-Hexahydro-1H-pyrrolo[3,4-c]pyrrol-3a-ylmethanol is a useful research compound. Its molecular formula is C7H14N2O and its molecular weight is 142.202. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Structure
- The compound "2,3,4,5,6,6a-Hexahydro-1H-pyrrolo[3,4-c]pyrrol-3a-ylmethanol" and its derivatives are often utilized in the synthesis of complex organic structures. For instance, Verboom et al. (2010) demonstrated the synthesis of 2,3-dihydro-1H,4H,6H-furo[3,4-beta]pyrrolo[1,2-alpha]quinoline-6a(7H)-carbonitrile through intramolecular tetrahydrofuran formation, revealing the chemical's role in forming annulated rings in molecular structures (Verboom et al., 2010). Additionally, Yarmolchuk et al. (2011) explored hexahydro-2H-thieno[3,4-c]pyrrole as a low molecular weight polar scaffold, indicating its potential in constructing compound libraries used in new drug searches (Yarmolchuk et al., 2011).
Optoelectrochemical Properties
- The study by Ak and Toppare (2009) synthesized star-shaped thiophene and pyrrole functionalized monomers, highlighting the optoelectrochemical properties of the corresponding copolymers. This work indicates the compound's relevance in material science, particularly in the development of materials with unique electronic and optical properties (Ak & Toppare, 2009).
Biological Activity
- Wójcicka and Redzicka (2021) reviewed the biological activity of pyrrolo[3,4-c]pyridine derivatives, noting their wide spectrum of pharmacological properties. Although not directly mentioning "this compound," this study contextualizes the compound's structural relatives in the realm of pharmaceutical sciences, pointing towards potential biological applications (Wójcicka & Redzicka, 2021).
Conjugated Polymers and Photoluminescence
- The research conducted by Beyerlein and Tieke (2000) on π-conjugated polymers containing pyrrolo[3,4-c]pyrrole units, as well as Hu et al. (2015) on alcohol-soluble n-type conjugated polyelectrolytes for solar cells, demonstrate the compound's significance in the development of advanced materials for electronic applications. These materials exhibit unique properties like strong photoluminescence and enhanced solar cell efficiency (Beyerlein & Tieke, 2000); (Hu et al., 2015).
Properties
IUPAC Name |
2,3,4,5,6,6a-hexahydro-1H-pyrrolo[3,4-c]pyrrol-3a-ylmethanol |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H14N2O/c10-5-7-3-8-1-6(7)2-9-4-7/h6,8-10H,1-5H2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OSAJOJGUIQKBQS-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C2CNCC2(CN1)CO |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H14N2O |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
142.20 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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